Cas no 130165-75-2 (Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)-)

Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)- structure
130165-75-2 structure
Product Name:Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)-
CAS No:130165-75-2
MF:C9H14O4
MW:186.205063343048
CID:1225338
Update Time:2024-08-05

Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)-
    • Butanedioic acid, (2-methylpropylidene)-, 1-methyl ester, (2E)- (9CI)
    • (E)-3-methoxycarbonyl-5-methylhex-3-enoic acid
    • Inchi: 1S/C9H14O4/c1-6(2)4-7(5-8(10)11)9(12)13-3/h4,6H,5H2,1-3H3,(H,10,11)/b7-4+
    • InChI Key: BRAKMOPCZLSOQI-QPJJXVBHSA-N
    • SMILES: C(OC)(=O)/C(=C/C(C)C)/CC(O)=O

Computed Properties

  • Exact Mass: 186.08922

Experimental Properties

  • Density: 1.101±0.06 g/cm3(Predicted)
  • Melting Point: 75 °C
  • Boiling Point: 299.5±23.0 °C(Predicted)
  • PSA: 63.6
  • pka: 3.88±0.10(Predicted)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd